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Compound of Interest

Compound Name: 2,6-Dichlorobenzyl! alcohol

Cat. No.: B098724

An In-depth Technical Guide to the Safety and Handling of 2,6-Dichlorobenzyl alcohol

This guide provides comprehensive safety and handling information for 2,6-Dichlorobenzyl
alcohol, intended for researchers, scientists, and professionals in drug development. It covers
hazard identification, protective measures, emergency procedures, and toxicological data,
presented through structured tables and logical diagrams to ensure clarity and accessibility.

Chemical Identification and Physical Properties

2,6-Dichlorobenzyl alcohol is a solid organic compound.[1] Key identification and physical
data are summarized below.

Table 1: Physical and Chemical Properties of 2,6-Dichlorobenzyl alcohol

Property Value Reference
CAS Number 15258-73-8 [2]
Molecular Formula C7HeCI20 [2]
Molecular Weight 177.03 g/mol [1]
Appearance Solid [1]
Melting Point 96-98 °C [1]
Storage Class 11 (Combustible Solids) [1]
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Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), 2,6-Dichlorobenzyl alcohol is not
classified as a hazardous substance or mixture.[2] However, it is crucial to handle all laboratory
chemicals with appropriate caution.

In contrast, other isomers of dichlorobenzyl alcohol are classified with specific hazards. For
instance, 2,4-Dichlorobenzyl alcohol is listed as causing serious eye damage, being harmful if
inhaled, and harmful to aquatic life with long-lasting effects.[3] 3,4-Dichlorobenzyl alcohol is
classified as harmful if swallowed or in contact with skin.[4] 3,5-Dichlorobenzyl alcohol is noted
to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[5][6]

Toxicological Data

No specific toxicity data is available for 2,6-Dichlorobenzyl alcohol.[2] For context, the
following table summarizes toxicological data for the 2,4-Dichlorobenzyl alcohol isomer.

Table 2: Toxicological Data for 2,4-Dichlorobenzyl alcohol
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Test Species Route Value Guideline Reference
Rainbow
Acute Toxicity — Trout 13.3 mg/l (96 OECD Test
(LC50) (Oncorhynch h) Guideline 203
us mykiss)
o Water Flea
Acute Toxicity ) 17.75 mg/l OECD Test
(Daphnia - o
(EC50) (48 h) Guideline 202
magna)
Repeated
o 400 mg/kg
Dose Toxicity  Rat Oral
(90 d)
(NOAEL)
Prenatal
Development 400
o Rat Oral - [3]
al Toxicity mg/kg/day
(NOAEL)
Mutagenicity ] OECD Test
o - - Negative S
(in vitro) Guideline 476

Experimental Protocols

While specific experimental reports for 2,6-Dichlorobenzyl alcohol are not available,
methodologies for assessing the safety of related isomers follow standardized guidelines.

Prenatal Developmental Toxicity Study (based on 2,4-Dichlorobenzyl alcohol)[3]

o Objective: To assess the effect of the substance on pregnant females and prenatal
development.

o Test System: Sprague-Dawley rats.
e Methodology:

o Pregnant rats are administered varying doses of the test substance (e.g., 0, 25, 100, 400,
and 800 mg/kg/day) daily via oral gavage.[3]
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o The administration period covers the critical period of organogenesis, typically from
gestation day 6 to 19.[3]

o Maternal health is monitored throughout the study, tracking body weight and food
consumption.[3]

o On gestation day 20, pregnant dams are euthanized, and caesarean sections are
performed.[3]

o Endpoints evaluated include maternal systemic toxicity (e.g., liver changes) and effects on
fetuses, such as fetal and placental weights, and examination for external, visceral, and
skeletal malformations.[3]

o Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined for both
maternal and developmental toxicity. For 2,4-Dichlorobenzyl alcohol, the NOAEL was
established at 400 mg/kg/day.[3]

Handling and Storage

Safe Handling:

Avoid all personal contact, including the inhalation of dust.[7]

Use in a well-ventilated area or under a fume hood.[7]

Prevent the formation and dispersion of dust.[8][9]

Do not eat, drink, or smoke in handling areas.[4][7]

Wash hands thoroughly after handling the substance.[2][9]

Contaminated work clothing should be laundered separately before reuse.[7]
Storage:
« Store in original, tightly closed containers.[2][7]

o Keep in a dry, cool, and well-ventilated place.[7][9][10]
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» Protect containers from physical damage.[7]

» Store away from incompatible materials such as oxidizing agents.[6][7]
Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure.[11]

o Eye/Face Protection: Use safety glasses with side-shields or goggles approved under
standards such as EN 166 (EU) or NIOSH (US).[2][5]

» Skin Protection: Handle with chemical-resistant gloves (e.qg., nitrile rubber) that have been
inspected prior to use.[2] Follow proper glove removal technique to avoid skin contact.[2][12]
Wear appropriate protective clothing to prevent skin exposure.[5][11]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator. A type
N95 (US) or type P2 (EN 143) filter is recommended.[1]

First Aid Measures

The following diagram outlines the logical flow for first aid in case of exposure.
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Medical Attention

Make Victim Drink Water Consult Doctor

Ingestion (Two Glasses at Most) if Unwell

Rinse with Plenty of Water

S Remove Contact Lenses

Remove Contaminated Clothing
Rinse Skin with Water/Shower

> Move to Fresh Air

Skin Contact

Inhalation

Click to download full resolution via product page

First aid procedures for different exposure routes.

Specific First Aid Instructions:
¢ Inhalation: Move the person to fresh air.[2]

» Skin Contact: Take off all contaminated clothing immediately and rinse the skin with water or
shower.[2]

+ Eye Contact: Rinse eyes with plenty of water.[2] Remove contact lenses if present and easy
to do.[2]

» Ingestion: Have the victim drink water (up to two glasses).[2] Consult a physician if feeling
unwell.[2]

Fire-Fighting Measures
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» Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), foam, or dry powder.
No limitations on extinguishing agents are given for this substance.[2]

o Specific Hazards: The substance is combustible. Thermal decomposition can lead to the
release of irritating or toxic gases and vapors, including carbon monoxide, carbon dioxide,
hydrogen chloride, and phosgene.[7][13]

o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[2][13]

o Additional Precautions: Use a water spray jet to suppress gases, vapors, and mists.[2]
Prevent fire-extinguishing water from contaminating surface water or groundwater systems.

[2]

Accidental Release Measures

The workflow below details the standard procedure for responding to a chemical spill.
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Evacuate Danger Area
Advise Personnel

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Prevent Entry into Drains
and Waterways

Contain and Clean Up Spill

Use Dry Procedures
Avoid Generating Dust
Collect into Sealable Container

Dispose of Waste Properly
(See Section 10)

Clean Affected Area

Response Complete

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Personal and Environmental Precautions:

* Non-emergency Personnel: Avoid inhaling dust and contacting the substance. Ensure
adequate ventilation and evacuate the area.

o Emergency Responders: Refer to Section 6 for appropriate personal protective equipment.
e Environmental: Prevent the product from entering drains or water courses.[7]

Containment and Cleanup:

o Cover drains to prevent entry.[2]

o For dry spills, use dry cleanup procedures to avoid generating dust.[7] Sweep up, shovel, or
vacuum the material into a clean, dry, sealable, and labeled container for disposal.[7]

o Clean the affected area thoroughly after material pickup is complete.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable national, regional, and
local regulations.[2][4] Chemicals should be left in their original containers without mixing with
other waste.[2] Uncleaned containers should be handled in the same manner as the product
itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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